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Compound of Interest

Compound Name: Flucloxacillin sodium

Cat. No.: B194108

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative determination of
flucloxacillin sodium in pharmaceutical formulations using various spectrophotometric
methods. The described methods are simple, cost-effective, and suitable for routine quality
control analysis.

Method 1: lon-Pair Complexation with Bromocresol
Purple (BCP)

This method is based on the formation of a yellow ion-pair complex between flucloxacillin
sodium and Bromocresol purple (BCP) in a chloroform medium. The resulting complex is
guantified spectrophotometrically.

Experimental Protocol

1.1. Instrumentation:
o UV-Vis Spectrophotometer (double beam)
e 1 cm matched quartz cuvettes

e Analytical balance

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b194108?utm_src=pdf-interest
https://www.benchchem.com/product/b194108?utm_src=pdf-body
https://www.benchchem.com/product/b194108?utm_src=pdf-body
https://www.benchchem.com/product/b194108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Volumetric flasks (10 mL, 50 mL, 100 mL)

e Micropipettes

1.2. Reagents and Solutions:

Flucloxacillin sodium reference standard (purity = 99%)

Bromocresol purple (BCP)

Chloroform (analytical grade)

Methanol (analytical grade)
1.3. Preparation of Stock Solutions:

e Flucloxacillin Sodium Stock Solution (246.95 pug/mL): Accurately weigh 24.70 mg of
flucloxacillin sodium standard and dissolve it in 10 mL of methanol in a volumetric flask.
Dilute 1 mL of this solution to 10 mL with chloroform in a separate volumetric flask.

e Bromocresol Purple (BCP) Solution (5x10-3 M): Dissolve 135.055 mg of BCP in 50 mL of
chloroform.

1.4. Preparation of Calibration Standards:

 Into a series of 10 mL volumetric flasks, pipette appropriate volumes (ranging from 50 pL to
1000 pL) of the flucloxacillin sodium stock solution (246.95 pug/mL).

e To each flask, add 1 mL of the 5x10—3 M BCP solution.

e Bring the volume up to 10 mL with chloroform to achieve final concentrations in the range of
1.23 - 24.70 pg/mL.

1.5. Sample Preparation:

o For the analysis of raw material, prepare a stock solution of the flucloxacillin sodium
sample in methanol and then dilute with chloroform to a concentration within the calibration
range.
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» Follow the same procedure as for the calibration standards, adding 1 mL of BCP solution

and diluting to volume with chloroform.

1.6. Spectrophotometric Measurement:

o Set the spectrophotometer to measure the absorbance at a wavelength of 408 nm.[1]

o Use areagent blank (1 mL of BCP solution diluted to 10 mL with chloroform) to zero the

instrument.

o Measure the absorbance of each calibration standard and the sample solution.

o Construct a calibration curve by plotting the absorbance versus the concentration of the

standards.

o Determine the concentration of flucloxacillin sodium in the sample solution from the

calibration curve.

Data Presentation

Parameter Value Reference
Amax 408 nm [1]
Linearity Range 2.47 — 22.23 pg/mL [1]
Correlation Coefficient (R?) 0.9999 [1]
Limit of Detection (LOD) 0.203 pg/mL [1]

Limit of Quantification (LOQ) 0.615 pg/mL

[1]

Experimental Workflow
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Caption: Workflow for lon-Pair Spectrophotometry.
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Method 2: Charge Transfer Complexation with
lodine

This method involves the formation of a charge transfer complex between flucloxacillin
sodium and iodine in a methanol-dichloromethane medium.

Experimental Protocol

2.1. Instrumentation:

UV-Vis Spectrophotometer

1 cm matched glass cells

Analytical balance

Volumetric flasks (10 mL, 100 mL)

Pipettes
2.2. Reagents and Solutions:

Flucloxacillin Sodium reference standard

lodine

Methanol

Dichloromethane

2.3. Preparation of Stock Solutions:

¢ Flucloxacillin Sodium Stock Solution (100 pg/mL): Dissolve 10 mg of flucloxacillin
sodium in 100 mL of methanol.

o Working Flucloxacillin Solution (0.5 pg/mL): Prepare by suitable dilution of the stock solution

with methanol.
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 lodine Solution (0.1%): Prepare a 0.1% solution of iodine in dichloromethane.
2.4. Preparation of Calibration Standards:

« Into a series of 10 mL volumetric flasks, pipette different volumes (0.02 - 0.18 mL) of the
working flucloxacillin sodium solution (0.5 pg/mL).

e To each flask, add 1.0 mL of 0.1% iodine solution at room temperature.
 Dilute to the mark with methanol to obtain concentrations ranging from 1.0 to 9.0 pg/mL.
2.5. Spectrophotometric Measurement:

o Measure the absorbance at 362 nm against a reagent blank prepared in the same manner
but without the drug.[2][3]

o Construct a calibration curve by plotting absorbance versus concentration.

o Determine the concentration of the unknown sample from the calibration curve.

Data Presentation

Parameter Value Reference
Amax 362 nm [2][3]
Linearity Range 1-9pg/mL [2][4]

Experimental Workflow
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Caption: Workflow for Charge Transfer Complexation.
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Method 3: Oxidative Coupling with Folin-Ciocalteu
Reagent

This method is based on the formation of a light green colored product when flucloxacillin
sodium reacts with the Folin-Ciocalteu (F.C.) reagent.

Experimental Protocol

Details on the specific reagent concentrations and reaction conditions for this method require
further optimization based on the preliminary information. However, a general protocol is
outlined below.

3.1. Reagents and Solutions:

e Flucloxacillin Sodium reference standard

e Folin-Ciocalteu Reagent

e A suitable buffer solution to maintain optimal pH.

3.2. General Procedure:

Prepare a stock solution of flucloxacillin sodium in a suitable solvent.

Prepare a series of calibration standards by diluting the stock solution.

To each standard and sample solution, add a specific volume of Folin-Ciocalteu reagent and
buffer.

Allow the reaction to proceed for a defined period.

Measure the absorbance of the resulting green-colored solution at 912 nm against a reagent
blank.[5]

Construct a calibration curve and determine the sample concentration.

Data Presentation
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Parameter Value Reference
Amax 912 nm [5]
Linearity Range 0.05 - 0.25 mg/mL [5]

Method 4: Direct UV Spectrophotometry

This is a simple and rapid method that involves the direct measurement of UV absorbance of
flucloxacillin sodium in a suitable solvent.

Experimental Protocol

4.1. Instrumentation:

UV-Vis Spectrophotometer

1 cm quartz cuvettes

Analytical balance

Volumetric flasks

4.2. Reagents and Solutions:

» Flucloxacillin Sodium reference standard
 Ultra-purified water or 0.01 N NaOH

4.3. Preparation of Stock and Standard Solutions:

o Prepare a stock solution of flucloxacillin sodium (e.g., 0.1 mg/mL) by dissolving an
accurately weighed amount in the chosen solvent (ultra-purified water or 0.01 N NaOH).

o Prepare a series of working standard solutions by diluting the stock solution to
concentrations within the linear range.

4.4. Spectrophotometric Measurement:
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e Scan the absorption spectra of the standard solutions over the range of 200-400 nm to

determine the wavelength of maximum absorbance (Amax).

o Set the spectrophotometer to the determined Amax (e.g., 274 nm in water).[6][7][8]

e Use the solvent as a blank.

o Measure the absorbance of the standard and sample solutions.

o Construct a calibration curve and calculate the concentration of the sample.

Data Presentation
Value (in Value (in 0.01
Parameter Reference Reference
Water) N NaOH)
Amax 274 nm 617118l Not specified
_ _ 50.0 - 100.0
Linearity Range [6][7] 2 - 20 pg/mL 9]
pg/mL
Correlation B
o 0.9998 [61[7] Not specified
Coefficient (r)
Accuracy 100.09% [61[7] Not specified
Precision (RSD) <2.5% [61[7] Not specified

Analytical Method Validation

The validation of the analytical methods described should be performed according to ICH

guidelines to ensure they are suitable for their intended purpose.[7]

L

oo

Method Validation

@ Limit of Detection

.

Limit of Quantification
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Caption: Key Parameters for Analytical Method Validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b194108?utm_src=pdf-body-img
https://www.benchchem.com/product/b194108?utm_src=pdf-custom-synthesis
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2019-12-10-30
https://pdfs.semanticscholar.org/1dd5/5b26e333dc94c9e2a13bd344ca928d26a037.pdf
https://scispace.com/pdf/a-sensitive-validated-spectrophotometric-method-for-the-3dcqe9qg7e.pdf
https://www.researchgate.net/publication/237106226_A_Sensitive_Validated_Spectrophotometric_Method_for_the_Determination_of_Flucloxacillin_Sodium
https://www.proquest.com/openview/0c2fda7986f461b8edb925a93d7aba3e/1?pq-origsite=gscholar&cbl=2050705
https://www.proquest.com/openview/0c2fda7986f461b8edb925a93d7aba3e/1?pq-origsite=gscholar&cbl=2050705
https://www.ingentaconnect.com/content/ben/cpa/2012/00000008/00000001/art00014
https://www.ingentaconnect.com/content/ben/cpa/2012/00000008/00000001/art00014
https://www.researchgate.net/publication/284516818_Development_and_Validation_of_a_UV-Spectrophotometric_Method_for_Determination_of_Flucloxacillin_Sodium_in_Capsules
https://acervodigital.unesp.br/handle/11449/7915
https://acervodigital.unesp.br/handle/11449/7915
https://aprh.journals.ekb.eg/article_8016_bd8333c19d3f647af88dda35cf3205a7.pdf
https://www.benchchem.com/product/b194108#spectrophotometric-determination-of-flucloxacillin-sodium-concentration
https://www.benchchem.com/product/b194108#spectrophotometric-determination-of-flucloxacillin-sodium-concentration
https://www.benchchem.com/product/b194108#spectrophotometric-determination-of-flucloxacillin-sodium-concentration
https://www.benchchem.com/product/b194108#spectrophotometric-determination-of-flucloxacillin-sodium-concentration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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